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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

The safe and compliant disposal of geranyl propionate is a critical aspect of laboratory safety
and environmental responsibility. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage geranyl propionate waste,
ensuring adherence to safety protocols and regulatory requirements.

Pre-Disposal Safety Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) for geranyl propionate.[1] Always wear appropriate personal protective
equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves, and a
laboratory coat.[2][3] All handling and disposal activities should be conducted in a well-
ventilated area, preferably within a fume hood.[1][4]

Spill Management

In the event of a geranyl propionate spill, immediate action is necessary to contain and clean
the affected area.

o Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks or
flames, from the vicinity.[1]

o Contain the Spill: For large spills, dike the material to prevent further spreading.[1]
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» Absorb the Material: Use an inert absorbent material such as vermiculite, dry sand,
diatomaceous earth, or commercial sorbents to soak up the spilled chemical.[1][2][3]

o Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, sealable,
and properly labeled hazardous waste container.[2][3]

» Decontaminate the Area: Clean the spill area thoroughly.
e Personal Hygiene: Wash hands thoroughly after handling.[1]

Disposal Procedures

The disposal of geranyl propionate must be managed as hazardous waste and must comply
with all local, regional, national, and international regulations.[1]

Small Quantities (Less than 50 mL)

For very small quantities of liquid geranyl propionate, some guidelines suggest absorbing the
chemical onto a paper towel and allowing it to evaporate in a fume hood.[4] Once fully
evaporated, the paper towel may be disposed of in the regular trash.[4] However, it is crucial to
verify that this practice is permitted by your institution's specific policies and local regulations.

Large Quantities and Contaminated Materials

All larger quantities of geranyl propionate, as well as any materials contaminated with it (e.g.,
absorbent materials, contaminated PPE), must be disposed of as hazardous waste.

e Segregate Waste: Collect geranyl propionate waste in a dedicated, properly labeled
hazardous waste container. Do not mix with other waste streams unless explicitly permitted
by your institution's waste management plan.

o Container Requirements: The waste container must be compatible with the chemical, kept
tightly closed when not in use, and stored in a cool, dry, and well-ventilated area.[1][3]

o Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "Geranyl Propionate."”
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» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the collection
and proper disposal of the waste.[2][4]

Prohibited Disposal Methods

Under no circumstances should geranyl propionate be disposed of down the drain, into water
courses, or onto the ground.[1][2] This is to prevent environmental contamination.

Quantitative Data Summary

While specific quantitative data for disposal is highly dependent on local regulations, the
following table summarizes key hazard identification numbers for geranyl propionate.

Identifier Value
CAS Number 105-90-8
EC Number 203-344-1
FEMA Number 2517

Source: Vigon International[5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of geranyl propionate.
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Caption: Logical workflow for the safe disposal of geranyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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